N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide

• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C19H19N3O3/c1-4-25-15-8-6-14(7-9-15)18(23)21-17-13(3)20-16-10-5-12(2)11-22(16)19(17)24/h5-11H,4H2,1-3H3,(H,21,23)
• InChI Key: OBLVSSZBQUXKIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C3C=CC(=CN3C2=O)C)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide is a chemical compound used in scientific research. It has a molecular formula of C17H16N4O4S and a molecular weight of 372.4.

Synthesis Analysis

The synthesis of similar compounds involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound involves a pyrido[1,2-a]pyrimidine core, which is a bicyclic system containing a pyridine and a pyrimidine ring. The compound also contains a 4-oxo group and a 2,7-dimethyl group attached to the pyrido[1,2-a]pyrimidine core.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 372.4 and a molecular formula of C17H16N4O4S. The solubility of this compound in DMSO is unknown.

Scientific Research Applications

Anticancer and Antiproliferative Activities

Research on compounds structurally related to N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide has shown promising anticancer activities. A study by Huang et al. (2020) focused on a compound synthesized through condensation and demonstrated marked inhibition against several human cancer cell lines, including colon cancer, lung adenocarcinoma, and gastric cancer, displaying potential as an anticancer agent (Huang et al., 2020).

Antimicrobial and Antifungal Effects

Compounds within this chemical family have also been explored for their antimicrobial and antifungal properties. A study conducted by Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from benzodifuranyl and demonstrated significant cyclooxygenase inhibition along with analgesic and anti-inflammatory activities. These compounds, notably, had strong inhibitory activity against COX-2 selectivity, indicating potential as antimicrobial agents (Abu‐Hashem et al., 2020).

Synthesis and Structural Analysis

The synthesis and structural analysis of pyrimidine derivatives and related compounds have been a focal point of research due to their biological and pharmacological properties. Forbes et al. (2001) explored the stabilization of a cis secondary amide conformation using pentafluorophenyl as a Lewis acid, contributing to the understanding of molecular structures and interactions (Forbes et al., 2001).

Solvate and Salt Formation in Drug Development

The study of solvates and salts of pharmaceutical compounds is crucial in drug development for improving solubility and bioavailability. Research by Vangala et al. (2013) on the solvates and salt of the antibiotic agent nitrofurantoin provides insight into molecular complexes, structural analysis, and the impact on stability and desolvation processes, which are critical for the development of effective drug formulations (Vangala et al., 2013).